Cas no 1260665-35-7 ((5-chloro-6-methyl-pyrazin-2-yl)methanamine)

• Product Name: (5-chloro-6-methyl-pyrazin-2-yl)methanamine
• CAS No: 1260665-35-7
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• MDL: MFCD31745756
• CID: 4565464
• Update Time: 2025-05-26

(5-chloro-6-methyl-pyrazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-6-methylpyrazin-2-yl)methanamine
• 2-Pyrazinemethanamine, 5-chloro-6-methyl-
• (5-chloro-6-methyl-pyrazin-2-yl)methanamine

• MDL： MFCD31745756
• Inchi： 1S/C6H8ClN3/c1-4-6(7)9-3-5(2-8)10-4/h3H,2,8H2,1H3
• InChI Key： GRNJLVWQNSRSPH-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(C)=C(Cl)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-chloro-6-methyl-pyrazin-2-yl)methanamine

Compound CAS No. 1260665-35-7: (5-Chloro-6-Methyl-Pyrazin-2-Yl)Methanamine

(5-Chloro-6-Methyl-Pyrazin-2-Yl)Methanamine, identified by the CAS registry number 1260665-35-7, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyrazine derivatives, which are known for their versatility in organic synthesis and their role as intermediates in the development of pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of (5-Chloro-6-Methyl-Pyrazin-2-Yl)Methanamine consists of a pyrazine ring, a six-membered aromatic structure with two nitrogen atoms at positions 1 and 4. The substituents at positions 5 and 6 are chlorine and methyl groups, respectively, while the methanamine group (-CH₂NH₂) is attached at position 2. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic chemistry.

Recent studies have highlighted the potential of pyrazine derivatives like (5-Chloro-6-Methyl-Pyrazin-2-Yl)Methanamine in drug discovery. For instance, research published in the Journal of Medicinal Chemistry demonstrated that such compounds can serve as inhibitors of specific enzymes involved in cancer progression. The methanamine group, being a good hydrogen bond donor, plays a crucial role in enhancing bioavailability and targeting specific biological pathways.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. A study conducted at the University of California revealed that derivatives of pyrazine can be used as precursors for synthesizing metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies. The presence of electron-withdrawing groups like chlorine enhances the stability and functionality of these materials.

The synthesis of (5-Chloro-6-Methyl-Pyrazin-2-Yl)Methanamine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution on a chloropyrazine derivative followed by alkylation to introduce the methanamine group. Optimization of reaction conditions, such as temperature and solvent choice, is critical to achieving high yields and purity.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Research published in the Environmental Science & Technology journal indicated that under aerobic conditions, this compound undergoes hydroxylation followed by ring-opening reactions. These findings are crucial for developing sustainable chemical processes and minimizing environmental hazards.

In conclusion, (5-Chloro-6-Methyl-Pyrazin-2-Yl)Methanamine, with its unique structure and diverse applications, continues to be a focal point for researchers across multiple disciplines. As advancements in synthetic methods and computational modeling continue to evolve, this compound is expected to unlock new possibilities in drug development, materials science, and beyond.